N-(4-acetamidophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1H-pyridine-2-carboxamide
• InChI: InChI=1S/C21H18FN3O4/c1-13(26)24-16-6-8-17(9-7-16)25-21(28)18-10-19(27)20(11-23-18)29-12-14-2-4-15(22)5-3-14/h2-11H,12H2,1H3,(H,23,27)(H,24,26)(H,25,28)
• InChI Key: QWEIKLCXUFHQNP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=O)C(=CN2)OCC3=CC=C(C=C3)F
• Molecular Formula: C21H18FN3O4
• Molecular Weight: 395.4 g/mol
• CAS No.: 1021213-54-6

Description

N-(4-acetamidophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide is a useful research compound. Its molecular formula is C21H18FN3O4 and its molecular weight is 395.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

N-(4-acetamidophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide belongs to a broader class of compounds that have been synthesized for various scientific purposes. The synthesis of related compounds often involves complex chemical reactions aimed at introducing specific functional groups to achieve desired chemical and physical properties. For instance, compounds with similar structural frameworks have been synthesized through the reaction of different amines and carboxylic acids, employing various catalytic and non-catalytic methods to explore their structural and electronic properties (El‐Faham et al., 2013). These studies are foundational for understanding the chemical behavior and potential applications of this compound.

Biological Activity and Pharmacological Potential

While excluding direct references to drug use and dosage, it's important to note that related compounds have been evaluated for their biological activities. For example, the synthesis and anticholinesterase activity of coumarin-3-carboxamides bearing tryptamine moiety have been explored, revealing significant activity against specific enzymes (Ghanei-Nasab et al., 2016). Such studies indicate the potential of these compounds in scientific research aimed at understanding enzyme inhibition and designing molecules with targeted biological effects.